2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}-4-nitrophenol

• IUPAC Name: 2-[(E)-(5-aminotetrazol-1-yl)iminomethyl]-4-nitrophenol
• InChI: InChI=1S/C8H7N7O3/c9-8-11-12-13-14(8)10-4-5-3-6(15(17)18)1-2-7(5)16/h1-4,16H,(H2,9,11,13)/b10-4+
• InChI Key: PPETWAZKRNBPRP-ONNFQVAWSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C=NN2C(=NN=N2)N)O
• Isomeric SMILES: C1=CC(=C(C=C1[N+](=O)[O-])/C=N/N2C(=NN=N2)N)O
• Molecular Formula: C8H7N7O3
• DSSTOX Substance ID: DTXSID601319698
• Molecular Weight: 249.19 g/mol
• Solubility: 16 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 321725-51-3

Description

2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}-4-nitrophenol is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is a yellow crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of 2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}-4-nitrophenol is not well understood. However, it is believed that this compound acts by inhibiting certain enzymes or proteins in the body, which can lead to various biochemical and physiological effects.
Biochemical and Physiological Effects:
2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}-4-nitrophenol has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and bacteria. It has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}-4-nitrophenol in lab experiments is its high solubility in water and organic solvents, which makes it easy to handle and use in various experiments. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the research on 2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}-4-nitrophenol. One potential direction is to further investigate its potential applications in the field of medicinal chemistry, particularly for the treatment of cancer and bacterial infections. Another direction is to explore its potential applications in the field of materials science, where it can be used as a precursor for the synthesis of various functional materials. Additionally, further studies are needed to better understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

The synthesis of 2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}-4-nitrophenol can be achieved by the reaction of 5-amino-1H-tetrazole and 4-nitrobenzaldehyde in the presence of a catalyst such as acetic acid. The reaction is carried out under reflux conditions, and the product is obtained after purification by recrystallization.

Scientific Research Applications

2-{[(5-amino-1H-tetrazol-1-yl)imino]methyl}-4-nitrophenol has been studied for its potential applications in various fields of scientific research. One of the main applications of this compound is in the field of medicinal chemistry, where it has shown promising results as a potential drug candidate for the treatment of various diseases. It has also been studied for its potential applications in the field of materials science, where it can be used as a precursor for the synthesis of various functional materials.